2,3,4,5,6-Pentafluorophenyl 2-nitrobenzenesulfonate
Overview
Description
2,3,4,5,6-Pentafluorophenyl 2-nitrobenzenesulfonate is a chemical compound with the molecular formula C12H4F5NO5S and a molecular weight of 369.22 . It is a solid substance .
Synthesis Analysis
The synthesis of this compound can be achieved through a series of reactions. Fluorobenzene is used as a starting material and is fluorinated to pentafluorobenzene by a fluorination reaction. The pentafluorobenzene is then reacted with nitrobenzene sulfonic acid to generate this compound .Molecular Structure Analysis
The molecular structure of this compound consists of a pentafluorophenyl group attached to a 2-nitrobenzenesulfonate group .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 369.22 .Scientific Research Applications
Kinetic and Product Studies
- Pent-4-enyl p-nitrobenzenesulfonate undergoes solvolysis with limited π-route participation in fluorinated alcohols (Ferber & Gream, 1981).
Derivative Synthesis
- New derivatives of 1-chloro-2-nitrobenzene and 1-chloro-2,6-dinitrobenzene, including 4-pentafluorosulfanyl and 4-perfluoroalkylthio, have been prepared, offering insights into the impact of fluorine-containing substituents on aromatic rings (Sipyagin et al., 2004).
Supramolecular Aggregation
- Compounds like 2-chlorophenyl 3-nitrobenzenesulfonate demonstrate weak C-H...O interactions and supramolecular aggregation through pi-pi interactions and van der Waals forces (Vembu et al., 2004).
Peptide Coupling
- Pentafluorophenyl 4-nitrobenzenesulfonate has been used as a peptide coupling agent, demonstrating its role in the synthesis of protected dipeptides (Pudhom & Vilaivan, 2001).
Molecular Interactions
- The molecular interactions of compounds like methyl-4-nitrobenzenesulfonate in various solvents have been studied, revealing insights into kinetic micellar effects and molecular binding constants (Muñoz et al., 2003).
Crystal Structures
- The crystal structures of calcium channel antagonists containing 2,3,4,5,6-pentafluorophenyl demonstrate the relationship between molecular conformation and biological activity (Triggle et al., 1980).
Reaction Mechanisms
- Studies on nucleophilic substitution reactions of compounds like 2,4-dinitrophenyl X-substituted-benzenesulfonates have shed light on reaction mechanisms and regioselectivity, crucial for understanding chemical reactivity (Moon et al., 2015).
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 2-nitrobenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4F5NO5S/c13-7-8(14)10(16)12(11(17)9(7)15)23-24(21,22)6-4-2-1-3-5(6)18(19)20/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRBGHXXWGFGBSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)OC2=C(C(=C(C(=C2F)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4F5NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301225749 |
Source
|
| Record name | 2,3,4,5,6-Pentafluorophenyl 2-nitrobenzenesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301225749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885950-33-4 |
Source
|
| Record name | 2,3,4,5,6-Pentafluorophenyl 2-nitrobenzenesulfonate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885950-33-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3,4,5,6-Pentafluorophenyl 2-nitrobenzenesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301225749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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